Cas no 5498-31-7 (4-Bromo-2-naphthalenol)

4-Bromo-2-naphthalenol Properties

Names and Identifiers

• 2-Naphthalenol, 4-bromo-
• 1-Bromo-3-hydroxynaphthalene
• 4-bromonaphthalen-2-ol
• 2-Naphthalenol,4-bromo
• 4-Brom-[2]naphthol
• 4-Brom-2-hydroxy-naphthalin
• 4-Bromo-2-hydroxynaphthalene
• 4-Bromo-2-naphthol
• 4-bromonaphth-2-ol
• 4-bromo-naphthalen-2-ol
• 4-Bromo-2-naphthalenol
• 1-Bromo-3-naphthol
• 4-bromonapthalen-2-ol
• 1-bromo-naphtalen-3-ol
• 1-bromo-naphtalene-3-ol
• 4-Brom-2-oxy-naphthalin
• PQNQMYMGUXGWTG-UHFFFAOYSA-N
• FCH1333251
• AK208611
• SY029500
• 4-Bromo-naphthalen-2-ol
• AMY20074
• AKOS022506524
• MFCD01712260
• N11764
• PB43035
• DA-39801
• doi:10.14272/PQNQMYMGUXGWTG-UHFFFAOYSA-N.1
• AS-49862
• A903237
• 2-Naphthol, 4-bromo-
• DTXSID40477818
• doi:10.14272/PQNQMYMGUXGWTG-UHFFFAOYSA-N.2
• CS-0040518
• 10.14272/PQNQMYMGUXGWTG-UHFFFAOYSA-N.1
• EN300-116055
• 5498-31-7
• SCHEMBL1055937
• +Expand

• MDL： MFCD01712260
• InChIKey： PQNQMYMGUXGWTG-UHFFFAOYSA-N
• Inchi： 1S/C10H7BrO/c11-10-6-8(12)5-7-3-1-2-4-9(7)10/h1-6,12H
• SMILES： BrC1=C([H])C(=C([H])C2=C([H])C([H])=C([H])C([H])=C21)O[H]

Computed Properties

• Exact Mass: 221.96800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 221.96803g/mol
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 3.30790
• PSA: 20.23000
• Melting Point: 122-124 ºC
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• Density: 1.614±0.06 g/cm3 (20 ºC 760 Torr),

4-Bromo-2-naphthalenol Security Information

4-Bromo-2-naphthalenol Customs Data

• HS CODE：2908199090
• Customs Data：

  China Customs Code:

  2908199090

  Overview:

  HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons